2-(2,4-dimethylphenyl)-3-thioxohexahydro-1H-pyrrolo[1,2-c]imidazol-1-one

• IUPAC Name: 2-(2,4-dimethylphenyl)-3-sulfanylidene-5,6,7,7a-tetrahydropyrrolo[1,2-c]imidazol-1-one
• InChI: InChI=1S/C14H16N2OS/c1-9-5-6-11(10(2)8-9)16-13(17)12-4-3-7-15(12)14(16)18/h5-6,8,12H,3-4,7H2,1-2H3
• InChI Key: CLEDLWYCXCONJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C(=O)C3CCCN3C2=S)C
• Molecular Formula: C14H16N2OS
• Molecular Weight: 260.36 g/mol
• Solubility: >39.1 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(2,4-dimethylphenyl)-3-thioxohexahydro-1H-pyrrolo[1,2-c]imidazol-1-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a member of the pyrroloimidazole family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of 2-(2,4-dimethylphenyl)-3-thioxohexahydro-1H-pyrrolo[1,2-c]imidazol-1-one is not fully understood. However, it has been suggested that the compound exerts its biological activities by inhibiting various enzymes and signaling pathways involved in the regulation of cell growth, proliferation, and survival. It has also been proposed that the compound may interact with cellular membranes and alter their physical properties, leading to changes in cell function.
Biochemical and Physiological Effects:
2-(2,4-dimethylphenyl)-3-thioxohexahydro-1H-pyrrolo[1,2-c]imidazol-1-one has been shown to exhibit a range of biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit viral replication, and suppress bacterial growth. The compound has also been shown to reduce inflammation, alleviate pain, and scavenge free radicals.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(2,4-dimethylphenyl)-3-thioxohexahydro-1H-pyrrolo[1,2-c]imidazol-1-one in lab experiments is its broad spectrum of biological activities. This makes it a versatile compound that can be used in a variety of assays and experiments. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several future directions for research on 2-(2,4-dimethylphenyl)-3-thioxohexahydro-1H-pyrrolo[1,2-c]imidazol-1-one. One area of interest is the development of more efficient synthesis methods that can improve the yield and purity of the compound. Another area of research is the elucidation of the compound's mechanism of action, which could lead to the identification of new targets for drug development. Additionally, further studies are needed to explore the potential applications of this compound in the treatment of various diseases and disorders.

Scientific Research Applications

2-(2,4-dimethylphenyl)-3-thioxohexahydro-1H-pyrrolo[1,2-c]imidazol-1-one has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit a broad spectrum of biological activities, including anticancer, antiviral, and antimicrobial activities. This compound has also been shown to possess anti-inflammatory, analgesic, and antioxidant properties.